3-Hexanone
3-Hexanone
3-hexanone is a dialkyl ketone that is hexane in which the two methylene protons at position 3 have been replaced by an oxo group. It has a role as a human urinary metabolite, a human xenobiotic metabolite, an insect attractant, a plant metabolite and a bacterial xenobiotic metabolite. It derives from a hydride of a hexane.
, also known as 3-oxohexane or hexan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. can be biosynthesized from hexane. is a sweet, ether, and fruity tasting compound that can be found in a number of food items such as peach, pepper (spice), enokitake, and vanilla. This makes a potential biomarker for the consumption of these food products.
, also known as 3-oxohexane or hexan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. can be biosynthesized from hexane. is a sweet, ether, and fruity tasting compound that can be found in a number of food items such as peach, pepper (spice), enokitake, and vanilla. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
589-38-8
VCID:
VC0147009
InChI:
InChI=1S/C6H12O/c1-3-5-6(7)4-2/h3-5H2,1-2H3
SMILES:
CCCC(=O)CC
Molecular Formula:
C6H12O
Molecular Weight:
100.16 g/mol
3-Hexanone
CAS No.: 589-38-8
Reference Standards
VCID: VC0147009
Molecular Formula: C6H12O
Molecular Weight: 100.16 g/mol
| CAS No. | 589-38-8 |
|---|---|
| Product Name | 3-Hexanone |
| Molecular Formula | C6H12O |
| Molecular Weight | 100.16 g/mol |
| IUPAC Name | hexan-3-one |
| Standard InChI | InChI=1S/C6H12O/c1-3-5-6(7)4-2/h3-5H2,1-2H3 |
| Standard InChIKey | PFCHFHIRKBAQGU-UHFFFAOYSA-N |
| SMILES | CCCC(=O)CC |
| Canonical SMILES | CCCC(=O)CC |
| Boiling Point | 123.5 °C |
| Density | d20 0.81 0.812-0.818 |
| Melting Point | -55.5 °C -55.5°C |
| Physical Description | Liquid |
| Description | 3-hexanone is a dialkyl ketone that is hexane in which the two methylene protons at position 3 have been replaced by an oxo group. It has a role as a human urinary metabolite, a human xenobiotic metabolite, an insect attractant, a plant metabolite and a bacterial xenobiotic metabolite. It derives from a hydride of a hexane. , also known as 3-oxohexane or hexan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. can be biosynthesized from hexane. is a sweet, ether, and fruity tasting compound that can be found in a number of food items such as peach, pepper (spice), enokitake, and vanilla. This makes a potential biomarker for the consumption of these food products. |
| Solubility | 0.15 M 14.7 mg/mL at 25 °C 14.7 mg/mL slightly soluble in water; soluble in acetone; soluble in alcohol and ether in all proportions |
| Synonyms | 3-hexanone 3-oxohexane ethyl propyl ketone hexan-3-one |
| Vapor Pressure | 13.94 mmHg |
| PubChem Compound | 11509 |
| Last Modified | Nov 11 2021 |
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